Cas no 1283958-08-6 (Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate)
1283958-08-6 structure
Product Name:Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate
CAS No:1283958-08-6
MF:C11H8ClN3O2
MW:249.653120994568
CID:2130338
Update Time:2023-11-19
Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-(3-pyridinyl)- 5-Pyrimidinecarboxylic acid methyl ester
- methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate
- CID 82169056
- 5-Pyrimidinecarboxylic acid, 4-chloro-2-(3-pyridinyl)-, methyl ester
- Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate
-
- Inchi: 1S/C11H8ClN3O2/c1-17-11(16)8-6-14-10(15-9(8)12)7-3-2-4-13-5-7/h2-6H,1H3
- InChI Key: WEKYLPXLXQAGAL-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OC)C=NC(C2C=NC=CC=2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Topological Polar Surface Area: 65
Experimental Properties
- Density: 1.355±0.06 g/cm3(Predicted)
- Boiling Point: 321.6±34.0 °C(Predicted)
- pka: 2.30±0.12(Predicted)
Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
1283958-08-6 (Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent